Cas no 65174-96-1 (Ara-ada)

• Product Name: Ara-ada
• CAS No: 65174-96-1
• MF: C₁₄H₁₇N₅O₆
• MW: 351.314682722092
• CID: 509589
• Update Time: 2024-03-01

Ara-ada Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-(2,3-di-O-acetyl-b-D-arabinofuranosyl)-
• 9H-Purin-6-amine, 9-(2,3-di-O-acetyl-beta-D-arabinofuranosyl)-
• 9-(2,3-Di-O-acetyl-β-D-arabinofuranosyl)-9H-purin-6-amine
• vidarabine 2',3'-diacetate
• Ara-ada
• Arabinofuranosyladenine-2',3'-diacetate
• 9-(2-O,3-O-Diacetyl-beta-D-arabinofuranosyl)-9H-purine-6-amine

• Inchi： 1S/C14H17N5O6/c1-6(21)23-10-8(3-20)25-14(11(10)24-7(2)22)19-5-18-9-12(15)16-4-17-13(9)19/h4-5,8,10-11,14,20H,3H2,1-2H3,(H2,15,16,17)/t8-,10-,11+,14-/m1/s1
• InChI Key： OUQFHKYWNKYTTQ-GCDPNZCJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 351.117883
• Monoisotopic Mass: 351.117883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 152

Experimental Properties

• Density: 1.72
• Boiling Point: 599°C at 760 mmHg
• Flash Point: 316.1°C
• Refractive Index: 1.724

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides